Cas no 1803599-47-4 (N,N-dimethylpiperidine-3-sulfonamide hydrochloride)

• Product Name: N,N-dimethylpiperidine-3-sulfonamide hydrochloride
• CAS No: 1803599-47-4
• MF: C₇H₁₇ClN₂O₂S
• MW: 228.740079641342
• MDL: MFCD28397455
• CID: 4617308
• PubChem ID: 119030991
• Update Time: 2025-06-12

N,N-dimethylpiperidine-3-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-dimethylpiperidine-3-sulfonamide hydrochloride
• N,N-dimethylpiperidine-3-sulfonamide;hydrochloride
• Z2044769587
• 1803599-47-4
• N,N-dimethylpiperidine-3-sulfonamidehydrochloride
• F84072
• EN300-207451
• SY200524
• MFCD28397455
• CS-0434889

• MDL： MFCD28397455
• Inchi： 1S/C7H16N2O2S.ClH/c1-9(2)12(10,11)7-4-3-5-8-6-7;/h7-8H,3-6H2,1-2H3;1H
• InChI Key： RQDGBDIPDMQHEF-UHFFFAOYSA-N
• SMILES： Cl.S(C1CNCCC1)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 228.0699267g/mol
• Monoisotopic Mass: 228.0699267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8

Additional information on N,N-dimethylpiperidine-3-sulfonamide hydrochloride

N,N-dimethylpiperidine-3-sulfonamide hydrochloride (CAS No. 1803599-47-4): A Comprehensive Overview

N,N-dimethylpiperidine-3-sulfonamide hydrochloride, identified by its CAS number 1803599-47-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities. The structural features of N,N-dimethylpiperidine-3-sulfonamide hydrochloride make it a versatile scaffold for the development of novel therapeutic agents.

The molecular structure of this compound consists of a piperidine ring substituted with dimethyl groups at the nitrogen atom and a sulfonamide group at the 3-position, further salted with hydrochloride. This particular arrangement contributes to its unique chemical properties, including solubility, stability, and reactivity, which are crucial factors in drug design and synthesis.

In recent years, sulfonamides have garnered considerable attention due to their role as pharmacophores in various drug molecules. The presence of the sulfonamide group in N,N-dimethylpiperidine-3-sulfonamide hydrochloride imparts it with the ability to interact with biological targets such as enzymes and receptors. This interaction is often pivotal in modulating physiological processes, making sulfonamides valuable in the development of drugs targeting a wide range of diseases.

One of the most compelling aspects of N,N-dimethylpiperidine-3-sulfonamide hydrochloride is its potential in medicinal chemistry. Researchers have been exploring its applications in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer agents. The piperidine ring, a common motif in bioactive molecules, enhances the compound's binding affinity to biological targets. Additionally, the dimethyl substitution at the nitrogen atom increases lipophilicity, which can improve membrane permeability and oral bioavailability.

Recent studies have highlighted the importance of sulfonamides in drug discovery. For instance, derivatives of sulfonamides have been shown to exhibit inhibitory activity against enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The structural flexibility of N,N-dimethylpiperidine-3-sulfonamide hydrochloride allows for modifications that can fine-tune its pharmacological properties, making it a promising candidate for further development.

The synthesis of N,N-dimethylpiperidine-3-sulfonamide hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfonamide group typically involves nucleophilic substitution reactions, while the hydrochloride salt formation ensures stability and enhances solubility. Advanced synthetic techniques have been employed to optimize yields and purity, ensuring that the final product meets pharmaceutical standards.

In terms of biological activity, preliminary studies on N,N-dimethylpiperidine-3-sulfonamide hydrochloride have shown promising results in vitro. The compound has demonstrated interactions with various biological targets, suggesting potential therapeutic applications. However, further research is needed to fully elucidate its mechanism of action and assess its efficacy in vivo. Preclinical studies are essential to evaluate its safety profile and pharmacokinetic properties before considering clinical trials.

The pharmaceutical industry has been increasingly interested in developing drugs based on sulfonamide scaffolds due to their proven track record in treating various conditions. The versatility of N,N-dimethylpiperidine-3-sulfonamide hydrochloride as a lead compound makes it an attractive candidate for drug development pipelines. Collaborative efforts between academic researchers and pharmaceutical companies are likely to drive innovation in this area.

Future directions in the study of N,N-dimethylpiperidine-3-sulfonamide hydrochloride may include exploring its role in targeted therapy for specific diseases. Advances in computational chemistry and molecular modeling can aid in designing derivatives with enhanced binding affinity and selectivity. Additionally, green chemistry principles may be applied to develop more sustainable synthetic routes for this compound.

The regulatory landscape for pharmaceutical compounds like N,N-dimethylpiperidine-3-sulfonamide hydrochloride is stringent but well-established. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently and meets quality standards. Regulatory agencies require comprehensive data on safety and efficacy before approving new drugs for market use.

In conclusion, N,N-dimethylpiperidine-3-sulfonamide hydrochloride (CAS No. 1803599-47-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for drug discovery and development. Continued research and collaboration within the scientific community will likely uncover new therapeutic applications for this promising molecule.